Cas no 81198-93-8 (2-(1-ethylpyrrolidin-2-yl)acetic acid)

• Product Name: 2-(1-ethylpyrrolidin-2-yl)acetic acid
• CAS No: 81198-93-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 2150678
• Update Time: 2025-11-06

2-(1-ethylpyrrolidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethylpyrrolidin-2-yl)acetic acid
• 2-Pyrrolidineacetic acid, 1-ethyl-

• Inchi： 1S/C8H15NO2/c1-2-9-5-3-4-7(9)6-8(10)11/h7H,2-6H2,1H3,(H,10,11)
• InChI Key： ZYASHUWJTBAWCM-UHFFFAOYSA-N
• SMILES： N1(CC)CCCC1CC(O)=O

Additional information on 2-(1-ethylpyrrolidin-2-yl)acetic acid

Recent Advances in the Study of 2-(1-ethylpyrrolidin-2-yl)acetic acid (CAS: 81198-93-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(1-ethylpyrrolidin-2-yl)acetic acid (CAS: 81198-93-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(1-ethylpyrrolidin-2-yl)acetic acid as a versatile intermediate in the synthesis of bioactive molecules. Its pyrrolidine ring and carboxylic acid functional group make it a valuable scaffold for designing novel compounds with enhanced pharmacological properties. Researchers have explored its utility in the development of central nervous system (CNS) agents, given its structural similarity to neurotransmitters like GABA and its potential to modulate neurotransmitter receptors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of 2-(1-ethylpyrrolidin-2-yl)acetic acid derivatives. The study demonstrated that these derivatives exhibit improved blood-brain barrier permeability compared to their parent compounds, suggesting their potential as candidates for treating neurological disorders. The CAS number 81198-93-8 was specifically referenced in the synthesis protocols, underscoring its importance in the study.

Another significant development involves the use of 2-(1-ethylpyrrolidin-2-yl)acetic acid in the design of prodrugs. A recent patent application (WO2023056123) describes its incorporation into prodrug formulations aimed at enhancing the bioavailability of poorly soluble drugs. The patent highlights the compound's ability to form stable esters with various drug molecules, thereby improving their solubility and absorption profiles.

From a mechanistic perspective, computational studies have provided insights into the binding interactions of 2-(1-ethylpyrrolidin-2-yl)acetic acid with biological targets. Molecular docking simulations revealed that the compound's ethyl-pyrrolidine moiety plays a critical role in stabilizing interactions with enzyme active sites, particularly those involved in neurotransmitter metabolism. These findings open new avenues for rational drug design and optimization.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-(1-ethylpyrrolidin-2-yl)acetic acid. Recent advancements in flow chemistry and catalytic methods, however, are addressing these issues, offering more efficient and scalable routes for its production. Researchers are also exploring its potential in other therapeutic areas, such as anti-inflammatory and antimicrobial applications, broadening its scope in pharmaceutical research.

In conclusion, 2-(1-ethylpyrrolidin-2-yl)acetic acid (CAS: 81198-93-8) represents a compound of growing interest in chemical biology and drug discovery. Its structural versatility, combined with recent advancements in its application and synthesis, positions it as a valuable tool for developing next-generation therapeutics. Future research should focus on further elucidating its mechanisms of action and expanding its therapeutic potential across diverse disease areas.